Dipotassium magnesium dioxalate

• CAS No.: 65877-79-4
• Molecular Formula: C4K2MgO8
• Molecular Weight: 278.54 g/mol
• IUPAC Name: magnesium;dipotassium;oxalate
• InChI: InChI=1S/2C2H2O4.2K.Mg/c2*3-1(4)2(5)6;;;/h2*(H,3,4)(H,5,6);;;/q;;2*+1;+2/p-4
• InChI Key: KXMMNGBEJOJECM-UHFFFAOYSA-J
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Mg+2].[K+].[K+]
• Synonyms: dipotassium magnesium dioxalate; dipotassium magnesium dioxalate dihydrate

Description

Dipotassium magnesium dioxalate dihydrate (K₂Mg(C₂O₄)₂·2H₂O) is a crystalline compound first isolated from Curcuma aromatica Salisb., where it exhibits antiarrhythmic activity . Its structure comprises a magnesium ion coordinated with two oxalate (C₂O₄²⁻) ligands, two potassium counterions, and two water molecules in the crystal lattice. The compound is synthesized via aqueous extraction and confirmed through chemical analysis, atomic absorption spectrometry, and infrared spectroscopy . Its medicinal application stems from its ability to modulate ion channels, though detailed pharmacological mechanisms remain understudied.

Comparison with Similar Compounds

Magnesium Oxalate Dihydrate (MgC₂O₄·2H₂O)

Chemical Structure: Magnesium oxalate dihydrate consists of a magnesium ion bound to a single oxalate ligand and two water molecules, lacking potassium ions. Uses: Primarily used in laboratory research (e.g., precipitation kinetics studies) rather than medicinal applications . Solubility & Stability: Exhibits low solubility in water due to the absence of solubilizing counterions like potassium. highlights that magnesium oxalate precipitates readily in aqueous systems, forming monooxalate (MgC₂O₄(aq)) or dioxalate ([Mg(C₂O₄)₂]²⁻) complexes depending on pH and concentration . Key Difference: The potassium ions in dipotassium magnesium dioxalate enhance solubility, making it more suitable for biomedical applications compared to magnesium oxalate dihydrate .

EDTA Dipotassium Magnesium Salt (EDTA-K₂Mg)

Chemical Structure : A chelate complex where ethylenediaminetetraacetic acid (EDTA) coordinates magnesium and potassium ions (C₁₀H₁₂N₂O₈K₂Mg) .
Uses : Widely employed as a chelating agent to sequester divalent cations (e.g., Ca²⁺, Mg²⁺) in molecular biology and pharmaceutical formulations. For example, it inhibits metalloproteases by removing essential metal cofactors .
Stability : EDTA forms highly stable complexes with magnesium (log K ~ 8.7), ensuring prolonged sequestration of metal ions . In contrast, dipotassium magnesium dioxalate lacks strong chelating ligands, making it less stable in solution but more biologically available .
Applications : EDTA-K₂Mg is used in supplements (e.g., Allergy Research Group’s EDTA 300) to deliver loosely bound magnesium and potassium, which are readily absorbed in the intestines .

Magnesium Citrate and Acetate Salts

Chemical Structure : Magnesium citrate (Mg₃(C₆H₅O₇)₂) and magnesium acetate (Mg(CH₃COO)₂) are simple salts with organic anions.
Uses :

• Citrate : Used as a laxative and in frost-preventive compositions due to its high solubility and low toxicity .
• Acetate : Applied in de-icing agents and as a buffer in biochemical assays .
  Comparison with Dioxalate : Dipotassium magnesium dioxalate shares high solubility with these salts but differs in pharmacological activity. Citrate and acetate lack the antiarrhythmic properties observed in the dioxalate derivative .

Disodium Magnesium EDTA

Chemical Structure : Similar to EDTA-K₂Mg but with sodium instead of potassium counterions (C₁₀H₁₂N₂O₈Na₂Mg) .
Uses : Found in cell culture media and analytical chemistry to maintain ion homeostasis. For example, it stabilizes calcium and magnesium concentrations in microbiological assays .
Performance : Sodium salts generally exhibit higher solubility than potassium salts in polar solvents, but EDTA-K₂Mg is preferred in potassium-rich biological systems to avoid sodium interference .

Data Table: Comparative Properties

Compound	CAS Number	Formula	Solubility (Water)	Key Applications	Stability Constant (log K)
Dipotassium Magnesium Dioxalate Dihydrate	Not specified	K₂Mg(C₂O₄)₂·2H₂O	Moderate	Antiarrhythmic agent	Not reported
Magnesium Oxalate Dihydrate	6150-88-5	MgC₂O₄·2H₂O	Low	Laboratory research	~2.3 (MgC₂O₄)
EDTA Dipotassium Magnesium Salt	15708-48-2	C₁₀H₁₂N₂O₈K₂Mg	High	Chelator, supplement	~8.7 (Mg-EDTA)
Magnesium Citrate	3344-18-1	Mg₃(C₆H₅O₇)₂	High	Laxative, frost prevention	Not applicable

Research Findings and Industrial Relevance

• Dipotassium Magnesium Dioxalate: Its isolation from Curcuma aromatica Salisb.
• EDTA Complexes: Dominant in biotechnology due to tunable stability and selectivity for divalent cations. EDTA-K₂Mg is favored in potassium-supplemented formulations .
• Oxalate vs. Citrate/Acetate Salts : Oxalate derivatives are less common in industrial applications due to concerns about kidney stone risk, whereas citrate and acetate are safer for widespread use .